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Introduction
INY-03-041 trihydrochloride is a potent and highly selective pan-AKT degrader based on

Proteolysis Targeting Chimera (PROTAC) technology. It is composed of an ATP-competitive

AKT inhibitor, Ipatasertib (also known as GDC-0068), linked to a ligand for the E3 ubiquitin

ligase substrate adaptor Cereblon (CRBN), Lenalidomide.[1][2][3] This bifunctional molecule

facilitates the ubiquitination and subsequent proteasomal degradation of all three AKT isoforms

(AKT1, AKT2, and AKT3).[1][2][3] A key characteristic of INY-03-041 is its ability to induce

prolonged degradation of AKT and sustained inhibition of downstream signaling pathways, with

effects lasting up to 96 hours even after the compound has been removed from the cellular

environment.[3][4] These application notes provide detailed protocols for performing washout

experiments to evaluate the duration of action of INY-03-041.

Mechanism of Action: PI3K/AKT Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway is a crucial intracellular cascade

that regulates a wide array of cellular processes, including cell growth, proliferation, survival,

and metabolism. Aberrant activation of this pathway is a common feature in many types of

cancer. AKT is a central node in this pathway. INY-03-041 targets AKT for degradation, thereby

inhibiting the downstream signaling cascade.
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Figure 1: PI3K/AKT signaling pathway and the mechanism of INY-03-041-mediated AKT

degradation.

Data Presentation
The following tables summarize the key quantitative data related to the activity of INY-03-041.

Parameter AKT1 AKT2 AKT3 Reference

IC₅₀ (nM) 2.0 6.8 3.5 [1][2]

Table 1: In vitro inhibitory activity of INY-03-041 against AKT isoforms.

Cell Line

Concentration

for Max.

Degradation

Treatment Time

Sustained

Degradation

Post-Washout

Reference

MDA-MB-468 100 - 250 nM 12 hours Up to 96 hours [1]

Table 2: Cellular activity of INY-03-041 in washout experiments.

Experimental Protocols
This section provides a detailed methodology for conducting washout experiments to assess

the sustained effects of INY-03-041.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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